Cas no 1565017-83-5 (2-(2-ethylphenyl)methylpyrrolidine)

• Product Name: 2-(2-ethylphenyl)methylpyrrolidine
• CAS No: 1565017-83-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6051638
• PubChem ID: 104687991
• Update Time: 2025-10-23

2-(2-ethylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)methylpyrrolidine
• EN300-1867148
• SCHEMBL22455764
• 2-[(2-ethylphenyl)methyl]pyrrolidine
• 1565017-83-5

• Inchi： 1S/C13H19N/c1-2-11-6-3-4-7-12(11)10-13-8-5-9-14-13/h3-4,6-7,13-14H,2,5,8-10H2,1H3
• InChI Key： HJLOAYCUEARFDI-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(2-ethylphenyl)methylpyrrolidine

Comprehensive Overview of 2-(2-Ethylphenyl)methylpyrrolidine (CAS No. 1565017-83-5): Properties, Applications, and Industry Insights

2-(2-Ethylphenyl)methylpyrrolidine (CAS No. 1565017-83-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a pyrrolidine derivative, it belongs to a class of nitrogen-containing heterocycles widely studied for their bioactive potential. The compound's molecular framework combines an ethyl-substituted phenyl group with a methylpyrrolidine moiety, making it a subject of interest for drug discovery and material science applications.

Recent trends in AI-assisted molecular design and computational chemistry have brought renewed focus on compounds like 2-(2-Ethylphenyl)methylpyrrolidine. Researchers frequently search for "pyrrolidine derivatives in drug development" or "CAS 1565017-83-5 applications," reflecting growing interest in its potential. The compound's balanced lipophilicity, suggested by its ethylphenyl group, makes it particularly interesting for studies on blood-brain barrier penetration and CNS-targeted therapeutics.

The synthesis of 2-(2-Ethylphenyl)methylpyrrolidine typically involves multi-step organic reactions, with quality control being crucial for research applications. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Current Good Manufacturing Practice (cGMP) standards are often applied when producing this material for pharmaceutical investigations, addressing common search queries about "CAS 1565017-83-5 purity standards" and "research chemical quality control."

In material science, the 2-(2-Ethylphenyl)methylpyrrolidine structure shows promise as a building block for advanced polymers. Its aromatic and aliphatic components offer interesting possibilities for tuning material properties, responding to industry demands for "specialty chemical monomers" and "high-performance polymer precursors." The compound's stability under various conditions makes it suitable for exploration in catalysis and coordination chemistry applications.

Environmental and safety considerations for 2-(2-Ethylphenyl)methylpyrrolidine follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures should be maintained, as with all research chemicals. This addresses frequent searches about "CAS 1565017-83-5 safety data" and "pyrrolidine derivative handling." The compound's environmental fate and green chemistry alternatives for its synthesis represent active areas of investigation.

The commercial availability of 2-(2-Ethylphenyl)methylpyrrolidine has increased in response to research demand, with suppliers offering various quantities from milligram to kilogram scales. Quality variations between suppliers remain a concern, prompting frequent searches for "CAS 1565017-83-5 reliable sources" and "authentic pyrrolidine derivatives." Third-party analytical verification has become an important differentiator in this market segment.

Future research directions for 2-(2-Ethylphenyl)methylpyrrolidine may explore its potential in asymmetric synthesis as a chiral auxiliary or in medicinal chemistry as a scaffold for novel bioactive molecules. The compound's structural features make it particularly interesting for developing selective enzyme inhibitors or receptor modulators, areas that consistently generate significant scientific interest and publication activity.

From an intellectual property perspective, 2-(2-Ethylphenyl)methylpyrrolidine appears in several patent applications, particularly in pharmaceutical compositions. This has led to increased searches for "CAS 1565017-83-5 patent status" and "pyrrolidine derivative IP landscape." Researchers should conduct thorough patent searches before developing applications for this compound.

Analytical challenges associated with 2-(2-Ethylphenyl)methylpyrrolidine include its separation from similar compounds and characterization of potential isomers. Advanced techniques like chiral HPLC and X-ray crystallography may be required for complete structural elucidation, addressing common technical queries about "pyrrolidine derivative analysis methods" and "CAS 1565017-83-5 characterization."

The global market for specialized compounds like 2-(2-Ethylphenyl)methylpyrrolidine continues to expand, driven by pharmaceutical R&D investment and the growing custom synthesis sector. Market analysts frequently examine trends in "fine chemical demand" and "research compound market growth," with nitrogen heterocycles representing a significant segment of this market.